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Compound of Interest

Compound Name: Methyl Violet B base
CAS No.: 52080-58-7
Cat. No.: B3029085
Get Quote
. J

Chemical Class: Triphenylmethane Derivative Primary CAS: 52080-58-7 (Generic Base
Mixture)[2][3]

Executive Summary & Chemical Identity

Methyl Violet B Base is the free base form of the methyl violet dye family. Unlike Methyl Violet
2B (a water-soluble chloride salt used in Gram staining), the "B Base" is lipophilic, water-
insoluble, and soluble in non-polar organic solvents.

It is chemically defined as a mixture of highly methylated pararosanilines (tetra-, penta-, and
hexamethylated forms) lacking the counter-ion required for water solubility. In the Colour Index
(C.1.), itis designated as Solvent Violet 8, distinguishing it from Basic Violet 1 (the salt).

Critical Distinction: Base vs. Salt[4]

o Methyl Violet 2B (Salt): Cationic, Hydrophilic. Used in aqueous biological stains.[4][5]

e Methyl Violet B Base: Non-ionic/Neutral, Lipophilic. Used in solvent-based inks (ballpoint),
plastics, and lipid staining.[3]
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Nomenclature Architecture

The following table consolidates the verified synonyms and identifiers for Methyl Violet B

Base. Use these for procurement and database verification to avoid purchasing the incorrect

salt form.

Table 1: Synonyms and ldentifiers

Category

Identifier | Name

Technical Context

Official Colour Index (C.I.)

Primary Standard Solvent Violet 8 ] )
designation.[3][5][6][71[8]
The ":1" suffix specifically
C.l1. Number 42535:1 denotes the free base/solvent
form.
) Primary CAS for the base
CAS Registry 52080-58-7 )
mixture.[2][7]
Often associated with specific
Alt. CAS 67939-65-5 methylation grades of the

base.

Common Trade

Methyl Violet Base

General industrial term.[9]

Denotes a specific bluish

Specific Trade Methyl Violet 5BN Base

shade ("B" = Blue).

o o Historical names used in the

Legacy/Obsolete Oil Violet 5BN; Oil Violet 301 ) ] )

oil/lubricant industry.

E.g., 4-[(4-

dimethylaminophenyl)-(4-
IUPAC Varied (Mixture) methyliminocyclohexa-2,5-

dien-1-ylidene)methyl]-N,N-

dimethylaniline

Structural Lineage & Synthesis
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To understand the "Base" designation, one must visualize the relationship between the
precursor (Pararosaniline) and its derivatives. The "Base" is generated by neutralizing the
hydrochloride salt, stripping the chloride ion and rendering the molecule non-polar.

Figure 1: Triphenylmethane Dye Taxonomy

This diagram illustrates the derivation of Solvent Violet 8 from the core Pararosaniline structure.
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Caption: Chemical differentiation pathway. The B Base (Solvent Violet 8) is generated via
neutralization, removing ionic charge.

Analytical Verification Protocol

Objective: To definitively distinguish Methyl Violet B Base from Methyl Violet 2B (Salt) using a
Phase Partition Identity Test. Principle: The Base form will partition into the organic phase
(DCM/Chloroform), while the Salt form will partition into the aqueous phase.

Protocol: Biphasic Partition Test

Reagents:

Sample (Unknown Violet Powder)

Deionized Water (pH 7.0)

Dichloromethane (DCM) or Chloroform

Separatory Funnel or Scintillation Vial

Methodology:

Solvation: Add 10 mg of the unknown sample to a vial.

Biphasic Addition: Add 3 mL of Deionized Water and 3 mL of DCM.

Agitation: Vortex vigorously for 30 seconds.

Observation: Allow layers to separate (approx. 2 minutes).
Interpretation:

o Positive for B Base: The bottom organic layer (DCM) turns deep violet. The top aqueous
layer remains clear or pale.
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» Positive for 2B Salt: The top aqueous layer turns deep violet. The bottom organic layer
remains clear or pale.

Figure 2: Verification Workflow

Visual logic for the Biphasic Partition Test.
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Caption: Decision tree for identifying Methyl Violet B Base based on solvent solubility
properties.

Applications & Safety Profile
Industrial & Research Applications[1]

e Ink Formulations: The primary use of Methyl Violet B Base is in ballpoint pen pastes and
inkjet toners where water solubility is detrimental to archival stability.

» Plastics Engineering: Used to color polystyrene and polycarbonate resins due to its high
thermal stability (up to ~140°C) compared to the salt form.

» Biological Research: Occasionally used in lipid staining protocols where the dye must
penetrate hydrophobic cell membranes without aqueous dissociation.

Safety & Handling (E-E-A-T)

o Toxicity: Like most triphenylmethanes, Solvent Violet 8 is suspected of being potentially
carcinogenic and mutagenic. It is toxic by inhalation and ingestion.
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« PPE: Nitrile gloves and P95 respiratory protection are mandatory when handling the powder
to prevent inhalation of particulates.

o Storage: Hygroscopic. Store in a desiccator. Moisture absorption can cause partial
protonation, leading to "specking" in ink formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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